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An In-Depth Technical Guide to 3-Cyanocinnamic Acid (CAS 16642-93-6)

Authored by a Senior Application Scientist

This document serves as a comprehensive technical guide for researchers, chemists, and drug
development professionals on the properties, synthesis, and applications of 3-Cyanocinnamic
acid. As a versatile bifunctional molecule, its utility spans from a foundational building block in
medicinal chemistry to potential applications in advanced analytical techniques. This guide
provides not only procedural details but also the underlying scientific rationale to empower
researchers in their experimental design and execution.

Core Physicochemical Properties and
Specifications

3-Cyanocinnamic acid, systematically named (2E)-3-(3-Cyanophenyl)prop-2-enoic acid, is a
derivative of cinnamic acid featuring a nitrile group at the meta position of the phenyl ring.[1]
This substitution significantly influences its electronic properties and reactivity, making it a
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valuable intermediate in organic synthesis. The compound typically presents as a powder and
possesses a molecular weight of 173.17 g/mol .[1][2][3]

Proper storage and handling are critical for maintaining the integrity of the compound. It should
be stored in a dry place at room temperature or refrigerated at 2-8°C, protected from light and
air to prevent degradation.[1][3]

Table 1: Key Physicochemical Properties of 3-Cyanocinnamic Acid

Property Value Source(s)
CAS Number 16642-93-6 [1][2][4]
Molecular Formula C10H7NO2 [11[2][3]
Molecular Weight 173.17 g/mol [1112][3]
IUPAC Name iZnI(E))i-:;(CISi;ICyanophenyl)prop-2- o

3-(3-Cyanophenyl)acrylic acid,

Synonyms trans-3-(3-Cyanophenyl)acrylic ~ [1][3]
acid

Appearance Powder [1]

Purity Typically 295% [2][3]

- Soluble in DMSO, Chloroform,
Solubility _ [1]
Dichloromethane

N 2-8°C, protect from air and
Storage Conditions iiaht [1]
19

Synthesis and Purification: A Validated Approach

The most reliable and common method for synthesizing cinnamic acid derivatives is the
Knoevenagel condensation.[5][6] This reaction provides a high-yielding and stereoselective
route to the desired trans (E) isomer, which is typically more stable and common than the cis
(2) isomer.[7] The Doebner modification of this reaction, which uses pyridine as a catalyst and
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solvent, is particularly effective as it facilitates the decarboxylation of the intermediate malonic
acid derivative.[8][9]

The causality behind this choice of reaction lies in its efficiency. The reaction proceeds by the
formation of a carbanion from malonic acid, facilitated by a basic catalyst like pyridine. This
nucleophile then attacks the electrophilic carbonyl carbon of 3-cyanobenzaldehyde. A
subsequent dehydration and decarboxylation sequence yields the final a,3-unsaturated
carboxylic acid.

Experimental Protocol: Knoevenagel-Doebner Synthesis

This protocol is a self-validating system, incorporating in-process checks and final
characterization to ensure product identity and purity.

Materials:

3-Cyanobenzaldehyde

» Malonic Acid

o Pyridine (as solvent and catalyst)

o Piperidine (as co-catalyst, a few drops)
o Hydrochloric Acid (HCI), concentrated
» Deionized Water

o Ethanol (for recrystallization)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, combine 3-cyanobenzaldehyde (1.0 eq) and malonic acid (1.2 eq).

¢ Solvent and Catalyst Addition: Add pyridine to dissolve the solids, followed by a few drops of
piperidine. The use of a slight excess of malonic acid ensures the complete consumption of
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the aldehyde. Piperidine, being a stronger base than pyridine, accelerates the initial
condensation step.

o Reflux: Heat the reaction mixture to reflux (approx. 90-100°C) for 3-4 hours. The progress
can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of
the 3-cyanobenzaldehyde spot.

o Workup and Precipitation: After cooling to room temperature, slowly pour the reaction
mixture into a beaker containing a mixture of crushed ice and concentrated HCI. This step
neutralizes the pyridine and protonates the carboxylate, causing the crude 3-
cyanocinnamic acid to precipitate out of the acidic aqueous solution.

« |solation: Collect the solid precipitate by vacuum filtration. Wash the solid thoroughly with
cold deionized water to remove any residual pyridine hydrochloride and unreacted malonic
acid.

« Purification: Purify the crude product by recrystallization from an appropriate solvent system,
such as an ethanol/water mixture. Dissolve the crude solid in a minimum amount of hot
ethanol and add hot water dropwise until turbidity persists. Allow the solution to cool slowly to
form pure crystals.

e Drying and Characterization: Collect the purified crystals by vacuum filtration and dry them in
a vacuum oven. Characterize the final product by determining its melting point and acquiring
spectroscopic data (*H NMR, 3C NMR, IR) to confirm its structure and purity. The large
coupling constant (typically ~16 Hz) between the vinylic protons in the *H NMR spectrum is a
key indicator of the desired trans configuration.[10]

Synthesis Workflow Diagram

Workup & Purifica

tion
2. Add Pyridine 3. Heat to Reflux | Cool to RT _( 4. Quench in Ice/HCI 5. Isolate via 6. Recrystallize 7. Collect & Dry ) Purity & Identity Check
& Piperidin " (3-4 hours) & Precipitate Product Vacuum Filtration ) \from Ethanol/Water Final Product

Characterization
(MP, NMR, IR)
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Caption: Knoevenagel-Doebner synthesis workflow for 3-Cyanocinnamic acid.

Key Applications in Research and Development

The unique trifunctional structure of 3-cyanocinnamic acid—comprising a carboxylic acid, a
nitrile, and an alkene—makes it a highly valuable and versatile building block in synthetic
chemistry.

A. Intermediate for Pharmacologically Active
Compounds

The primary application of 3-cyanocinnamic acid is as a scaffold in the synthesis of more
complex molecules with potential therapeutic value.[1] The different functional groups can be
selectively modified to build a diverse library of compounds.

o Antifungal Agents: It has been utilized as a starting material for the synthesis of novel triazole
derivatives that exhibit antifungal activities.[1]

o Dopamine Receptor Antagonists: The molecule serves as a precursor in the preparation of
tetrahydrobenzazepines, which have been investigated as dopamine receptor antagonists
for potential use as antipsychotics.[1]

o Anticancer Research: While direct studies on 3-cyanocinnamic acid are limited, cinnamic
acid derivatives, in general, are a significant area of research in oncology.[11][12][13] They
have been shown to inhibit cancer cell proliferation through various mechanisms, including
the inhibition of monocarboxylate transporters (MCTs), which are crucial for cancer cell
metabolism.[12] The cyano-substituted cinnamate core is a key pharmacophore in this class
of inhibitors.

B. Potential as a MALDI Matrix

Matrix-Assisted Laser Desorption/lonization (MALDI) mass spectrometry is a cornerstone
technique in proteomics. The "matrix" is a small organic molecule that co-crystallizes with the
analyte (e.g., a peptide) and absorbs laser energy, facilitating a soft ionization of the analyte.
[14][15]
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Derivatives of cyanocinnamic acid, particularly a-cyano-4-hydroxycinnamic acid (CHCA), are
considered "gold standard" matrices for peptide and small protein analysis.[15][16][17] The key
properties of a good matrix are:

Strong absorption at the laser wavelength (typically 337 nm for nitrogen lasers).

Ability to co-crystallize with the analyte.

Vacuum stability.

Ability to donate a proton to the analyte upon irradiation.

While 3-cyanocinnamic acid is not a conventional MALDI matrix, its structural similarity to
proven matrices suggests it could be investigated for this purpose. The cinnamic acid
backbone provides the necessary chromophore for UV laser absorption. However, its proton
affinity and crystallization behavior with analytes would need to be empirically validated. The
absence of the 4-hydroxyl group, present in the highly effective CHCA, would likely alter its
proton-donating ability and overall performance.[18]

MALDI Fundamental Principle Diagram
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Caption: The fundamental process of Matrix-Assisted Laser Desorption/lonization (MALDI).

Safety, Handling, and Hazard Information

© 2026 BenchChem. All rights reserved. 7/14 Tech Support


https://www.benchchem.com/product/b2660063/docs?utm_src=pdf-body-img#3-cyanocinnamic-acid-cas-16642-93-6-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2660063?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

As a responsible scientist, adherence to strict safety protocols is non-negotiable. 3-
Cyanocinnamic acid is classified as a hazardous substance and must be handled with
appropriate care.

Table 2: Hazard ldentification and Precautions

Hazard Statement

GHS Classification

Precautionary
Measures

Source(s)

Harmful if swallowed

Acute Toxicity, Oral

Do not eat, drink, or
smoke when using.
Wash hands
thoroughly after
handling.

[4]

Harmful in contact

with skin

Acute Toxicity, Dermal

Wear protective

gloves and clothing.

[4]

Causes skin irritation

Skin Irritation

Avoid contact with
skin. Wash
contaminated clothing

before reuse.

[4]

Causes serious eye

irritation

Eye Irritation

Wear eye/face
protection (safety

glasses/goggles).

[4]

Avoid breathing dust.

o Acute Toxicity, )
Harmful if inhaled ) Use only in a well- [4]
Inhalation )
ventilated area.
May cause respiratory  Specific Target Organ Use in a chemical )
irritation Toxicity fume hood.

First Aid Measures:

o Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek immediate medical

attention.[19]
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o Skin: Remove contaminated clothing and wash skin with plenty of soap and water.[19]
 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[19]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[19]

Engineering Controls: Work should be performed in a well-ventilated laboratory, preferably
within a chemical fume hood. An eyewash station and safety shower must be readily
accessible.[19]

Conclusion

3-Cyanocinnamic acid (CAS 16642-93-6) is a chemical intermediate of significant value to the
research and drug development community. Its straightforward synthesis via Knoevenagel
condensation allows for reliable access to this versatile building block. While its primary, field-
proven application lies in providing a molecular scaffold for the synthesis of bioactive
compounds, its structural relationship to established MALDI matrices presents an avenue for
future analytical research. A thorough understanding of its properties, synthetic routes, and
stringent safety requirements is essential for its effective and safe utilization in the laboratory.

References

o Coompo Research Chemicals. 3-Cyanocinnamic Acid | 16642-93-6.
e CymitQuimica. CAS 1011-92-3: a-Cyanocinnamic acid.

¢ Wikipedia. Cinnamic acid.

o Apollo Scientific. 16642-93-6 Cas No. | 3-Cyanocinnamic acid.

e Amerigo Scientific. 3-Cyanocinnamic acid.

o Gomes, P. B, et al. (2019). Antidepressant Potential of Cinnamic Acids: Mechanisms of
Action and Perspectives in Drug Development. MDPI.

e de Souza, L. R. R., et al. (2021). Synthetic Cinnamides and Cinnamates: Antimicrobial
Activity, Mechanism of Action, and In Silico Study. PubMed Central.

© 2026 BenchChem. All rights reserved. 9/14 Tech Support


https://pim-resources.coleparmer.com/sds/88111.pdf
https://pim-resources.coleparmer.com/sds/88111.pdf
https://pim-resources.coleparmer.com/sds/88111.pdf
https://pim-resources.coleparmer.com/sds/88111.pdf
https://www.benchchem.com/product/b2660063/docs?utm_src=pdf-body#3-cyanocinnamic-acid-cas-16642-93-6-properties
https://www.benchchem.com/product/b2660063/docs?utm_src=pdf-body#3-cyanocinnamic-acid-cas-16642-93-6-properties
https://www.benchchem.com/product/b2660063/docs?utm_src=pdf-body#3-cyanocinnamic-acid-cas-16642-93-6-properties
https://www.benchchem.com/product/b2660063/docs?utm_src=pdf-body#3-cyanocinnamic-acid-cas-16642-93-6-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2660063?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

BOC Sciences. (2024). Cinnamic Acid: Properties, Composition, and Applications in Modern
Chemistry.

Thermo Fisher Scientific. (2023). trans-Cinnamic acid - SAFETY DATA SHEET.
Sigma-Aldrich. a-Cyano-4-hydroxycinnamic acid matrix substance for MALDI-MS.
Alfa Chemistry. CAS 16642-93-6 3-Cyanocinnamic acid.

Benchchem. (2025). An In-depth Technical Guide to the Synthesis of 4-Cyanocinnamic Acid
for Research Applications.

CymitQuimica. 3-Cyanocinnamic acid.

Matlou, G. G., et al. (2020). Cinnamic Acid Derivatives and Their Biological Efficacy. PubMed
Central.

Jaskolla, T. W., et al. (2008). 4-Chloro-a-cyanocinnamic acid is an advanced, rationally
designed MALDI matrix. PNAS.

Pathi, S., et al. (2019). Development of Novel Silyl Cyanocinnamic Acid Derivatives as
Metabolic Plasticity Inhibitors for Cancer Treatment. PubMed.

Gutierrez, A. J., et al. (2013). Vibrational analysis of a-cyanohydroxycinnamic acid. PubMed
Central.

ResearchGate. (2019). Development of Novel Silyl Cyanocinnamic Acid Derivatives as
Metabolic Plasticity Inhibitors for Cancer Treatment.

Kumar, A., & Maurya, R. A. (2023). Green Synthesis Approach of Cinnamic Acid by
Knoevenagel Condensation and It's Antibacterial Activity. Bulletin of Environment,
Pharmacology and Life Sciences.

ResearchGate. (2011). *H NMR spectra indicate that apoptosis-inducing 3-cyanocinnamic
acid 47 binds to SHP.

Cole-Parmer. (2009). Material Safety Data Sheet - alpha-Cyano-3-hydroxycinnamic acid,
99%.

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/product/b2660063/docs?utm_src=pdf-body#3-cyanocinnamic-acid-cas-16642-93-6-properties
https://www.benchchem.com/product/b2660063/docs?utm_src=pdf-body#3-cyanocinnamic-acid-cas-16642-93-6-properties
https://www.benchchem.com/product/b2660063/docs?utm_src=pdf-body#3-cyanocinnamic-acid-cas-16642-93-6-properties
https://www.benchchem.com/product/b2660063/docs?utm_src=pdf-body#3-cyanocinnamic-acid-cas-16642-93-6-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2660063?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Patsnap Synapse. (2024). What is the mechanism of Cinametic Acid?
Fisher Scientific. (2023). SAFETY DATA SHEET.

Salvador-Reyes, L. A., & Luesch, H. (2015). Biological Targets and Mechanisms of Action of
Natural Products from Marine Cyanobacteria. PubMed Central.

Edwards, D., & English, A. M. (2011). Evaluation of the New MALDI Matrix 4-Chloro-a-
Cyanocinnamic Acid. PubMed Central.

Pathi, S., et al. (2019). Development of Novel Silyl Cyanocinnamic Acid Derivatives as
Metabolic Plasticity Inhibitors for Cancer Treatment. National Institutes of Health.

Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification.

Nandre, K. P., & Patil, V. S. (2007). Tetrabutylammoniumbromide mediated Knoevenagel
condensation in water: synthesis of cinnamic acids. Semantic Scholar.

Sigma-Aldrich. (2025). Sigma C8982 - SAFETY DATA SHEET.

Al-Snafi, A. E. (2021). Hydroxycinnamic Acids: Natural Sources, Biosynthesis, Possible
Biological Activities, and Roles in Islamic Medicine. ResearchGate.

Doc Brown's Chemistry. *H & 33C NMR spectra IR infrared spectrum of cinnamic acid.

Cotarca, L., et al. (2007). Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and
Aliphatic Carboxylic Acids in the Presence of Boron Tribromide. MDPI.

LaserBio Labs. (2021). SAFETY DATA SHEET - M0O01.

Onysko, M. Y., et al. (2020). Synthesis and antitumor activity of 2-cyanocinnamic acid
amides and their indole analogues. Pharmaceutical Chemistry Journal.

Guntupalli, C., et al. (2022). Improved Knoevenagel Condensation Protocol for the Synthesis
of Cyanoacrylates and their Anticancer Activity. SCIELO México.

The Royal Society of Chemistry. (2012). Supplementary Information.

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2660063?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Sigma-Aldrich. a-Cyano-4-hydroxycinnamic acid matrix substance for MALDI-MS, Ultra pure.

¢ Semantic Scholar. (2022). Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV)
Analysis, Single Crystal X-Ray, Computational, Hirshfeld Analysis. [URL:
https://www.semanticscholar.org/paper/Experimental-Spectroscopic-(FT-IR%2C-H-and-C-
NMR%2C-X-Ray%2C-Al-Omary-Al-
Ghamdi/2f5b6f37688229b018501e749¢c95d82083416¢14]([Link]

o Edwards, D., & English, A. M. (2009). Evaluation of the New MALDI Matrix 4-Chloro-Alpha-
Cyanocinnamic Acid. PubMed Central.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 3-Cyanocinnamic Acid | 16642-93-6 - Coompo [coompo.com]

. 3-Cyanocinnamic acid - Amerigo Scientific [amerigoscientific.com]

. alfa-chemistry.com [alfa-chemistry.com]

. 16642-93-6 Cas No. | 3-Cyanocinnamic acid | Apollo [store.apolloscientific.co.uk]
. benchchem.com [benchchem.com]

. bepls.com [bepls.com]

. Cinnamic acid - Wikipedia [en.wikipedia.org]

. Knoevenagel Condensation [organic-chemistry.org]

°
(] [e0] ~ » [6)] EaN w N -

. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

e 10. 1H & 13C NMR spectra IR infrared spectrum of cinnamic acid 3-phenylprop-2-en-oic
acid, cinnamic acid C9H802, C6H5-CH=CH-COOH prominent wavenumbers cm-1 detecting
alkene carbonyl hydroxy hydroxyl functional groups present finger print for identification of
cinnamic acid image diagram doc brown's advanced organic chemistry revision notes
[docbrown.info]

e 11. Cinnamic Acid Derivatives and Their Biological Efficacy - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://www.semanticscholar.org/paper/Experimental-Spectroscopic-(FT-IR%2C-H-and-C-NMR%2C-X-Ray%2C-Al-Omary-Al-Ghamdi/2f5b6f37688229b018501e749c95d82083416c14)
https://www.benchchem.com/product/b2660063?utm_src=pdf-custom-synthesis#bc-rfq
https://coompo.com/compounds/3+Cyanocinnamic+Acid+C217921.html
https://www.amerigoscientific.com/3-cyanocinnamic-acid-item-100690.html
https://www.alfa-chemistry.com/product/3-cyanocinnamic-acid-cas-16642-93-6-79981.html
https://store.apolloscientific.co.uk/product/3-cyanocinnamic-acid
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_4_Cyanocinnamic_Acid_for_Research_Applications.pdf
https://bepls.com/beplsfeb2023/21.pdf
https://en.wikipedia.org/wiki/Cinnamic_acid
https://www.organic-chemistry.org/namedreactions/knoevenagel-condensation.shtm
https://pdfs.semanticscholar.org/9b65/53b7d33eec2a0d8977f03adaacb31d08e208.pdf
https://www.docbrown.info/page06/spectra2/cinnamic-acid-ir.htm
https://www.docbrown.info/page06/spectra2/cinnamic-acid-ir.htm
https://www.docbrown.info/page06/spectra2/cinnamic-acid-ir.htm
https://www.docbrown.info/page06/spectra2/cinnamic-acid-ir.htm
https://www.docbrown.info/page06/spectra2/cinnamic-acid-ir.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2660063?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 12. Development of Novel Silyl Cyanocinnamic Acid Derivatives as Metabolic Plasticity
Inhibitors for Cancer Treatment - PubMed [pubmed.ncbi.nim.nih.gov]

+ 13. Development of Novel Silyl Cyanocinnamic Acid Derivatives as Metabolic Plasticity
Inhibitors for Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]

e 14. pnas.org [pnas.org]

o 15, o-FE-4- KRR suitable for matrix substance for MALDI-MS, Ultra pure | Sigma-
Aldrich [sigmaaldrich.com]

o 16. 0-FE-4-FE PR suitable for matrix substance for MALDI-MS, >99.0% (HPLC) |
Sigma-Aldrich [sigmaaldrich.com]

e 17. Vibrational analysis of a-cyanohydroxycinnamic acid - PMC [pmc.ncbi.nlm.nih.gov]

e 18. Evaluation of the New MALDI Matrix 4-Chloro-a-Cyanocinnamic Acid - PMC
[pmc.ncbi.nlm.nih.gov]

e 19. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

¢ To cite this document: BenchChem. [3-Cyanocinnamic acid CAS 16642-93-6 properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2660063/docs#3-cyanocinnamic-acid-cas-16642-93-
6-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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